Cas no 1951441-21-6 (1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride)

• Product Name: 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride
• CAS No: 1951441-21-6
• MF: C₆H₁₁ClN₂
• MW: 146.617940187454
• MDL: MFCD27997392
• CID: 4630944
• PubChem ID: 90645633
• Update Time: 2025-06-26

1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)cyclobutanecarbonitrile hydrochloride
• 1-(AMINOMETHYL)CYCLOBUTANECARBONITRILE HCL
• 1-(aminomethyl)cyclobutane-1-carbonitrile;hydrochloride
• BDD44121
• 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride

• MDL： MFCD27997392
• Inchi： 1S/C6H10N2.ClH/c7-4-6(5-8)2-1-3-6;/h1-4,7H2;1H
• InChI Key： PLWWWADVVRPOFO-UHFFFAOYSA-N
• SMILES： Cl.NCC1(C#N)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Topological Polar Surface Area: 49.8

Additional information on 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride

Introduction to 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride (CAS No. 1951441-21-6)

1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1951441-21-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a cyclobutane core functionalized with an amino methyl group and a nitrile substituent, both of which contribute to its unique chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride features a rigid cyclobutane ring, which is a common motif in biologically active molecules due to its ability to mimic the conformational flexibility of natural products. The presence of an amino methyl group at the 1-position introduces reactivity that can be exploited in further functionalization, while the nitrile group at the same position adds another layer of chemical diversity. This combination makes the compound a versatile building block for designing novel pharmacophores.

In recent years, there has been growing interest in cycloalkylamine derivatives due to their potential applications in medicinal chemistry. The cyclobutane scaffold, in particular, has been extensively studied for its role in enhancing binding affinity and metabolic stability in drug candidates. 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride is no exception and has been explored in various contexts, including the development of enzyme inhibitors and receptor modulators.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. The aminomethyl group serves as a nucleophilic center that can undergo reactions such as amide bond formation, alkylation, or coupling with other functional groups. This reactivity has been leveraged in the synthesis of peptidomimetics and other bioactive peptides, where maintaining specific conformations is crucial for biological activity.

The nitrile group in 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride also plays a significant role in its chemical behavior. Nitriles are known for their ability to participate in various transformations, including reduction to amides or carboxylic acids, or activation as electrophiles in nucleophilic addition reactions. These properties make it an attractive moiety for designing molecules with tailored biological activities.

Recent studies have highlighted the potential of 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride in the development of small-molecule drugs targeting neurological disorders. The cyclobutane ring's ability to adopt multiple conformations while maintaining rigidity suggests that it could be an effective scaffold for modulating protein-protein interactions or enzyme activity relevant to conditions such as Alzheimer's disease or Parkinson's disease. Additionally, the presence of both an amino group and a nitrile group provides multiple points for interaction with biological targets, increasing the likelihood of achieving high selectivity.

In addition to its pharmaceutical applications, 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride has shown promise in materials science. Its unique structure and reactivity have been explored in the development of novel polymers and coatings that exhibit enhanced mechanical properties or biodegradability. The ability to incorporate this compound into larger molecular frameworks offers new possibilities for creating advanced materials with specific functionalities.

The synthesis of 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cycloaddition reactions to form the cyclobutane ring, followed by functionalization at the desired positions using protective group strategies and selective deprotection. The final step often involves salt formation with hydrochloric acid to improve handling and storage properties.

From a computational chemistry perspective, 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at different positions on the molecule can influence binding affinity and selectivity. Such information is invaluable for guiding rational drug design efforts aimed at optimizing potency while minimizing off-target effects.

The growing body of research on cycloalkylamine derivatives, including 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride, underscores their importance as tools in medicinal chemistry. As our understanding of biological systems continues to expand, so too does our ability to design molecules that interact with these systems in precise ways. This compound exemplifies how structural features can be carefully tailored to achieve desired pharmacological outcomes.

In conclusion, 1-(aminomethyl)cyclobutane-1-carbonitrile hydrochloride (CAS No. 1951441-21-6) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structure, reactivity, and biological relevance make it a valuable asset for researchers engaged in drug discovery, materials science, and beyond. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, compounds like this are sure to play an increasingly important role in shaping the future of science and technology.